Cas no 22246-66-8 (5-methoxy-2,3-dihydro-1H-isoindol-1-one)

5-methoxy-2,3-dihydro-1H-isoindol-1-one structure
22246-66-8 structure
Product Name:5-methoxy-2,3-dihydro-1H-isoindol-1-one
CAS No:22246-66-8
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD08437636
CID:250583
PubChem ID:22064719
Update Time:2024-10-31

5-methoxy-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxyisoindolin-1-one
    • 1H-Isoindol-1-one,2,3-dihydro-5-methoxy-
    • 5-Methoxy-2,3-dihydro-isoindol-1-one
    • 5-methoxy-2,3-dihydroisoindol-1-one
    • 6-methoxyisoindolin-1-one
    • 2,3-Dihydro-6-methoxy-1H-isoindol-1-on
    • 6-methoxy-2,3-dihydro isoindol-1-one
    • 1H-Isoindol-1-one, 2,3-dihydro-5-methoxy-
    • 5-METHOXY-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
    • 5-Methoxy-1-isoindolinone
    • VVXUPZRABQQCKL-UHFFFAOYSA-N
    • AB45189
    • RL02688
    • AB0048223
    • AB1006327
    • BB 0260592
    • 1H-I
    • AM20120496
    • EN300-189024
    • DS-16571
    • AC-30461
    • DTXSID00622226
    • Z1198177422
    • MFCD08437636
    • 22246-66-8
    • 5-methoxy-2,3-dihydro-isoindol-1-one, AldrichCPR
    • SY056697
    • AKOS006282944
    • FT-0713333
    • SCHEMBL2023021
    • F2196-0039
    • DB-011488
    • 5-Methoxy-2,3-dihydro-1-h-isoindol-1-one
    • 5-methoxy-2,3-dihydro-1H-isoindol-1-one
    • MDL: MFCD08437636
    • Inchi: 1S/C9H9NO2/c1-12-7-2-3-8-6(4-7)5-10-9(8)11/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key: VVXUPZRABQQCKL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C(NCC=2C=1)=O

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 160-161 ºC (acetonitrile ethyl ether )
  • Boiling Point: 428°C at 760 mmHg
  • Flash Point: 219.442ºC
  • Refractive Index: 1.565
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 38.33000
  • LogP: 1.26740

5-methoxy-2,3-dihydro-1H-isoindol-1-one Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Sealed in dry,Room Temperature

5-methoxy-2,3-dihydro-1H-isoindol-1-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-methoxy-2,3-dihydro-1H-isoindol-1-one Pricemore >>

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5-methoxy-2,3-dihydro-1H-isoindol-1-one Production Method

5-methoxy-2,3-dihydro-1H-isoindol-1-one Related Literature

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